Cas no 917755-77-2 (1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate)

• Product Name: 1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate
• CAS No: 917755-77-2
• MF: C₂₀H₂₈FNO₄
• MW: 365.439029693604
• MDL: MFCD09038430
• CID: 1969903
• PubChem ID: 24885187
• Update Time: 2025-11-06

1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL N-BOC-4-(4-FLUOROBENZYL)PIPERIDINE-4-CARBOXYLATE
• 1-tert-butyl 4-ethyl 4-(4-fluorobenzyl)piperidine-1,4-dicarboxylate(with Methy ester analog)
• 1-O-tert-butyl 4-O-ethyl 4-[(4-fluorophenyl)methyl]piperidine-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate
• 4-[(4-Fluorophenyl)methyl]-1,4-piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 4-ethyl ester
• 1-(1,1-Dimethylethyl) 4-ethyl 4-[(4-fluorophenyl)methyl]-1,4-piperidinedicarboxylate (ACI)
• 1-TERT-BUTYL4-ETHYL4-(4-FLUOROBENZYL)PIPERIDINE-1,4-DICARBOXYLATE
• KIIYXHXWARGQKK-UHFFFAOYSA-N
• 4-(4-Fluoro-benzyl)-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• Ethyl N-Boc-4-(4-fluorobenzyl)piperidine-4-carboxylate, 97%
• C20H28FNO4
• DTXSID60584851
• 917755-77-2
• WS-02202
• 1-t-Butyl 4-ethyl 4-(4-fluorobenZyl)piperidine-1,4-dicarboxylate
• DS-017331
• AKOS025312364
• MFCD09038430
• s11253
• CS-W001683
• SCHEMBL3355644
• 1-TERT-BUTYL 4-ETHYL 4-(4-FLUOROBENZYL)PIPERIDINE-1,4-DICARBOXYLATE
• 1-tert-Butyl 4-ethyl 4-[(4-fluorophenyl)methyl]piperidine-1,4-dicarboxylate
• 1-Boc-4-ethyl 4-(4-fluorobenzyl)piperidine-4-carboxylate
• AB92383

• MDL： MFCD09038430
• Inchi： 1S/C20H28FNO4/c1-5-25-17(23)20(14-15-6-8-16(21)9-7-15)10-12-22(13-11-20)18(24)26-19(2,3)4/h6-9H,5,10-14H2,1-4H3
• InChI Key： KIIYXHXWARGQKK-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(CC2C=CC(F)=CC=2)(C(OCC)=O)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 365.20023654g/mol
• Monoisotopic Mass: 365.20023654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 62-66 °C

1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-tert-Butyl 4-ethyl 4-(4-fluorobenzyl)-piperidine-1,4-dicarboxylate

Introduction to 1-Tert-butyl 4-Ethyl 4-(4-Fluorobenzyl)-Piperidine-1,4-Dicarboxylate (CAS No: 917755-77-2)

The compound 1-Tert-butyl 4-Ethyl 4-(4-Fluorobenzyl)-Piperidine-1,4-Dicarboxylate (CAS No: 917755-77-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine dicarboxylates, which are widely studied for their unique structural properties and functional versatility. The molecule's structure incorporates a piperidine ring, which is a six-membered saturated ring with one nitrogen atom, substituted with tert-butyl and ethyl groups at the 1 and 4 positions, respectively. Additionally, the 4-position of the piperidine ring is further substituted with a fluorobenzyl group, adding complexity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. The synthesis process involves the strategic introduction of substituents to achieve the desired stereochemistry and regioselectivity. Researchers have demonstrated that the synthesis of 1-Tert-butyl 4-Ethyl 4-(4-Fluorobenzyl)-Piperidine-1,4-Dicarboxylate can be optimized by employing palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which facilitates the formation of carbon-carbon bonds between aryl halides and boronic acids.

The structural complexity of this compound makes it an attractive candidate for various applications in drug discovery and development. Piperidine dicarboxylates are known for their ability to act as bioisosteres or scaffolds in medicinal chemistry, where they can mimic the pharmacophores of naturally occurring compounds while offering improved pharmacokinetic properties. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various disease states.

One area where 1-Tert-butyl 4-Ethyl 4-(4-Fluorobenzyl)-Piperidine-1,4-Dicarboxylate has shown promise is in its ability to modulate ion channels, which are critical for cellular communication and signaling. Ion channels are integral membrane proteins that regulate the flow of ions across cell membranes, playing a pivotal role in processes such as nerve impulse propagation, muscle contraction, and hormone secretion. Dysregulation of ion channels has been implicated in numerous pathological conditions, including epilepsy, pain disorders, and cardiovascular diseases.

Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against voltage-gated sodium channels (Nav), which are key contributors to neuronal excitability. By selectively targeting Nav channels, this compound has shown potential as a novel antiepileptic drug candidate. Furthermore, its ability to modulate other ion channel subtypes, such as calcium channels (Cav), suggests its utility in treating conditions characterized by abnormal calcium signaling.

In addition to its ion channel modulation properties, 1-Tert-butyl 4-Ethyl 4-(4-Fluorobenzyl)-Piperidine-1,4-Dicarboxylate has also been investigated for its anti-inflammatory and analgesic effects. Experimental data indicate that this compound can inhibit cyclooxygenase (COX) enzymes, which are central to prostaglandin biosynthesis—a key pathway in inflammation and pain perception. Its dual action on both Nav channels and COX enzymes positions it as a multi-target therapeutic agent with broad clinical applicability.

The fluorobenzyl substituent at the 4-position of the piperidine ring contributes significantly to the compound's pharmacokinetic profile by enhancing its lipophilicity and bioavailability. Fluorine substitution is a common strategy in drug design to improve drug-like properties such as solubility and permeability while maintaining or enhancing potency against target molecules.

From a manufacturing standpoint, CAS No:917755-77-2 represents a milestone in chemical synthesis due to its intricate structure and high degree of functionalization. The successful synthesis of this compound underscores advancements in catalytic processes and reaction engineering over recent years.

In conclusion,1-Tert-butyl 4-Ethyl 4-(4-fluorobenzyl)-Piperidine-1,4-dicarboxy late stands out as a promising molecule with diverse applications across multiple therapeutic areas. Its unique structure enables it to serve as both a research tool and a lead compound for drug development programs targeting ion channel disorders and inflammatory diseases.